Cas no 863668-69-3 (13-methyl-8-phenyl-5-oxa-2,11,13-triazatricyclo7.4.0.0^{3,7}trideca-1(9),3(7)-diene-6,10,12-trione)

• Product name: 13-methyl-8-phenyl-5-oxa-2,11,13-triazatricyclo7.4.0.0^{3,7}trideca-1(9),3(7)-diene-6,10,12-trione
• CAS No: 863668-69-3
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 6237031
• PubChem ID: 16251975

13-methyl-8-phenyl-5-oxa-2,11,13-triazatricyclo7.4.0.0^{3,7}trideca-1(9),3(7)-diene-6,10,12-trione Chemical and Physical Properties

Names and Identifiers

• 13-methyl-8-phenyl-5-oxa-2,11,13-triazatricyclo7.4.0.0^{3,7}trideca-1(9),3(7)-diene-6,10,12-trione
• 13-methyl-8-phenyl-5-oxa-2,11,13-triazatricyclo[7.4.0.03,7]trideca-1(9),3(7)-diene-6,10,12-trione
• PD145412
• SR-01000074291
• Z99599282
• AB00679274-01
• F2528-0316
• AKOS005655760
• 1-methyl-5-phenyl-8,9-dihydrofuro[3',4':5,6]pyrido[2,3-d]pyrimidine-2,4,6(1H,3H,5H)-trione
• SR-01000074291-1
• CHEMBL4066490
• 863668-69-3

• Inchi： 1S/C16H13N3O4/c1-19-13-12(14(20)18-16(19)22)10(8-5-3-2-4-6-8)11-9(17-13)7-23-15(11)21/h2-6,10,17H,7H2,1H3,(H,18,20,22)
• InChI Key： LDRPHFMYAJCBFM-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C1)NC1=C(C(NC(N1C)=O)=O)C2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 311.09060590g/mol
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7Ų
• XLogP3: 0.4

Additional information on 13-methyl-8-phenyl-5-oxa-2,11,13-triazatricyclo7.4.0.0^{3,7}trideca-1(9),3(7)-diene-6,10,12-trione

Compound CAS No 863668-69-3: 13-Methyl-8-phenyl-5-oxa-2,11,13-triazatricyclo7.4.0.0^{3,7}trideca-1(9),3(7)-diene-6,10,12-trione

The compound with CAS No 863668-69-3, known as 13-methyl-8-phenyl-5-oxa-2,11,13-triazatricyclo7.4.0.0^{3,7}trideca-1(9),3(7)-diene-6,10,12-trione, is a highly complex and intriguing molecule that has recently garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique tricyclic structure and functional groups that make it a promising candidate for various applications.

The tricyclic system of this compound consists of a fused bicyclic framework with multiple heteroatoms and oxygen-containing functional groups. The presence of the phenyl group at position 8 and the methyl group at position 13 introduces additional complexity to the molecule's structure. Recent studies have focused on understanding the electronic properties of this compound, which are influenced by its conjugated system and heteroatom distribution.

One of the most notable aspects of this compound is its potential application in advanced materials science. Researchers have explored its use in the development of novel polymers and organic semiconductors due to its ability to form stable π-conjugated systems. The trione functional groups at positions 6, 10, and 12 are particularly significant as they contribute to the molecule's electronic characteristics and reactivity.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing this compound. Traditionally, its synthesis involved multi-step processes with low yields; however, modern techniques such as microwave-assisted synthesis and catalytic methods have significantly improved both yield and purity. These improvements have made it more accessible for further research and industrial applications.

The diene system within this compound plays a critical role in its reactivity under thermal or photochemical conditions. Studies have shown that this diene system can undergo various cycloaddition reactions, making it a valuable building block for constructing larger molecular frameworks. Its ability to participate in such reactions has opened new avenues for drug discovery and materials design.

In terms of biological applications, preliminary studies suggest that this compound exhibits moderate bioactivity against certain enzymes and cellular models. While further research is needed to fully understand its pharmacological properties, these findings highlight its potential as a lead compound in drug development.

The heterocyclic nature of this compound also makes it an interesting subject for theoretical studies using computational chemistry tools. Researchers have employed density functional theory (DFT) calculations to analyze its electronic structure and reactivity patterns at the quantum level. These insights are crucial for designing similar compounds with enhanced properties.

Moreover, the oxa-triazine ring within the molecule has been identified as a key structural feature contributing to its stability and reactivity under harsh conditions. This feature makes it suitable for applications in high-performance materials such as thermoplastics and composites.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound while exploring its potential in emerging fields like nanotechnology and green chemistry. Its unique combination of structural complexity and functional versatility positions it as a valuable asset for future innovations in organic chemistry.